Cas no 872623-36-4 (1-(4-{1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yloxy}-3-methoxyphenyl)ethan-1-one)

• Product Name: 1-(4-{1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yloxy}-3-methoxyphenyl)ethan-1-one
• CAS No: 872623-36-4
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 6284389
• PubChem ID: 7205676
• Update Time: 2025-07-09

1-(4-{1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yloxy}-3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yloxy}-3-methoxyphenyl)ethan-1-one
• 1-(4-((1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)oxy)-3-methoxyphenyl)ethanone
• AKOS005622928
• F1888-0218
• CHEMBL1565510
• 1-[4-[1-(3,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]oxy-3-methoxyphenyl]ethanone
• MLS000724966
• 872623-36-4
• 1-(4-{[1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]oxy}-3-methoxyphenyl)ethan-1-one
• SMR000237083
• HMS2531K12

• Inchi： 1S/C22H20N4O3/c1-13-5-7-17(9-14(13)2)26-21-18(11-25-26)22(24-12-23-21)29-19-8-6-16(15(3)27)10-20(19)28-4/h5-12H,1-4H3
• InChI Key： PMFAIKBIOILJFE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1OC)C1=C2C=NN(C2=NC=N1)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 388.15354051g/mol
• Monoisotopic Mass: 388.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-{1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yloxy}-3-methoxyphenyl)ethan-1-one

Recent Advances in the Study of 1-(4-{1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yloxy}-3-methoxyphenyl)ethan-1-one (CAS: 872623-36-4)

The compound 1-(4-{1-(3,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-yloxy}-3-methoxyphenyl)ethan-1-one (CAS: 872623-36-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 872623-36-4 as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. The compound's unique pyrazolo[3,4-d]pyrimidine scaffold has been shown to interact selectively with key amino acid residues in the ATP-binding pocket of target kinases, leading to significant inhibition of downstream signaling cascades. This mechanism of action suggests potential applications in the treatment of diseases such as rheumatoid arthritis and certain cancers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 872623-36-4 exhibits nanomolar potency against a panel of kinase targets, with particularly strong activity against JAK2 and FLT3. The compound's selectivity profile was found to be superior to several clinically approved kinase inhibitors, with minimal off-target effects observed in cellular assays. These findings position 872623-36-4 as a promising candidate for further preclinical development.

Structural optimization efforts have focused on improving the pharmacokinetic properties of 872623-36-4 while maintaining its potent biological activity. Recent modifications to the methoxyphenyl moiety have resulted in derivatives with enhanced metabolic stability and oral bioavailability. These advances, reported in a 2024 ACS Medicinal Chemistry Letters publication, represent significant progress toward the development of clinically viable analogs.

The therapeutic potential of 872623-36-4 extends beyond kinase inhibition. Emerging research suggests that this compound may modulate immune cell function through additional mechanisms, including effects on cytokine production and T-cell differentiation. These pleiotropic effects could expand its potential applications to autoimmune disorders and other immune-related conditions.

As research on 872623-36-4 continues to advance, several pharmaceutical companies have initiated patent filings covering novel derivatives and therapeutic applications. The compound's unique chemical structure and promising biological profile make it an attractive starting point for drug discovery programs targeting multiple disease areas.

Future research directions for 872623-36-4 include comprehensive toxicology studies, formulation optimization, and investigation of combination therapies. The growing body of evidence supporting its therapeutic potential suggests that this compound may transition to clinical trials within the next few years, pending successful completion of preclinical development.